Cas no 1072946-02-1 ((3-((3-Chloro-2-methylphenyl)carbamoyl)phenyl)boronic acid)

• Product Name: (3-((3-Chloro-2-methylphenyl)carbamoyl)phenyl)boronic acid
• CAS No: 1072946-02-1
• MF: C₁₄H₁₃BClNO₃
• MW: 289.521922826767
• MDL: MFCD09972109
• CID: 840028
• PubChem ID: 46738728
• Update Time: 2025-07-15

(3-((3-Chloro-2-methylphenyl)carbamoyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-((3-Chloro-2-methylphenyl)carbamoyl)phenyl)boronic acid
• (3-((3-Chloro-2-methylphenyl)carbamoyl)-phenyl)boronic acid
• N-(3-Chloro-2-methylphenyl) 3-boronobenzamide
• CS-0175058
• BS-22484
• H11662
• MFCD09972109
• [3-[(3-chloro-2-methylphenyl)carbamoyl]phenyl]boronic acid
• 1072946-02-1
• N-(3-Chloro-2-methylphenyl)3-boronobenzamide
• {3-[(3-Chloro-2-methylphenyl)carbamoyl]phenyl}boronic acid
• DTXSID20674383
• AKOS015833542
• 3-[(3-CHLORO-2-METHYLPHENYL)CARBAMOYL]PHENYLBORONIC ACID
• XSB94602
• (3-((3-Chloro-2-methylphenyl)carbamoyl)phenyl)boronicacid
• DB-343542

• MDL： MFCD09972109
• Inchi： 1S/C14H13BClNO3/c1-9-12(16)6-3-7-13(9)17-14(18)10-4-2-5-11(8-10)15(19)20/h2-8,19-20H,1H3,(H,17,18)
• InChI Key： DRMRZGMHJMZALJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(C1C=CC=C(B(O)O)C=1)=O

Computed Properties

• Exact Mass: 289.06800
• Monoisotopic Mass: 289.0677011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.046 g/l) (25 º C),
• PSA: 69.56000
• LogP: 1.65350

Additional information on (3-((3-Chloro-2-methylphenyl)carbamoyl)phenyl)boronic acid

Introduction to (3-((3-Chloro-2-methylphenyl)carbamoyl)phenyl)boronic Acid (CAS No. 1072946-02-1)

(3-((3-Chloro-2-methylphenyl)carbamoyl)phenyl)boronic acid, with the CAS number 1072946-02-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of boronic acids, which are widely recognized for their role as key intermediates in organic synthesis and particularly in the pharmaceutical industry. Boronic acids are known for their ability to form stable complexes with diols, making them invaluable in various biochemical applications.

The structure of (3-((3-Chloro-2-methylphenyl)carbamoyl)phenyl)boronic acid features a phenyl ring substituted with a carbamoyl group, which is further connected to another phenyl ring that includes a chloro and a methyl substituent. This unique arrangement of functional groups contributes to its distinct chemical properties and reactivity, making it a versatile building block in synthetic chemistry.

In recent years, there has been a surge in research focusing on boronic acid derivatives due to their potential applications in drug discovery and development. The ability of boronic acids to participate in reversible interactions with biological molecules has opened new avenues for the design of therapeutic agents. Specifically, (3-((3-Chloro-2-methylphenyl)carbamoyl)phenyl)boronic acid has been explored for its potential in creating novel pharmaceutical compounds that could target various diseases.

One of the most notable areas where this compound has shown promise is in the development of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, and their inhibition is often a key strategy in treating diseases such as cancer, HIV, and inflammation-related disorders. The boronic acid moiety in (3-((3-Chloro-2-methylphenyl)carbamoyl)phenyl)boronic acid allows for the formation of stable complexes with protease active sites, thereby inhibiting their activity. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on specific proteases, suggesting their potential as lead compounds for new drugs.

Another significant application of (3-((3-Chloro-2-methylphenyl)carbamoyl)phenyl)boronic acid is in the field of carbohydrate chemistry. Boronic acids are known to form glycosides with sugars, which are essential for understanding and manipulating carbohydrate-mediated biological processes. The compound's ability to interact with carbohydrates has made it a valuable tool in studying glycosylation events, which are critical for many biological functions including cell signaling and immune responses.

Advances in synthetic methodologies have also contributed to the growing interest in (3-((3-Chloro-2-methylphenyl)carbamoyl)phenyl)boronic acid. Modern synthetic techniques have enabled researchers to modify its structure more efficiently, leading to the discovery of new derivatives with enhanced properties. These derivatives are being tested for their efficacy in various pharmacological applications, including antiviral and anticancer therapies.

The pharmaceutical industry has been particularly keen on exploring boronic acid derivatives due to their favorable pharmacokinetic properties. These compounds often exhibit good solubility and bioavailability, which are essential characteristics for any successful drug candidate. Additionally, the reversible nature of boronic acid interactions allows for the development of drugs that can be easily metabolized or excreted by the body, reducing the risk of toxicity.

In conclusion, (3-((3-Chloro-2-methylphenyl)carbamoyl)phenyl)boronic acid (CAS No. 1072946-02-1) represents a promising compound with diverse applications in pharmaceutical research and development. Its unique structural features and chemical properties make it an invaluable tool for creating novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic strategies for this compound, its importance in the field of medicinal chemistry is expected to grow even further.